Cas no 899966-01-9 (ethyl 4-{2-(7-chloro-1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanylacetamido}benzoate)

• Product Name: ethyl 4-{2-(7-chloro-1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanylacetamido}benzoate
• CAS No: 899966-01-9
• MF: C₁₈H₁₆ClN₃O₅S₂
• MW: 453.91974067688
• CID: 5489631
• Update Time: 2025-06-08

ethyl 4-{2-(7-chloro-1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanylacetamido}benzoate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-[[2-[(7-chloro-1,1-dioxo-4H-1$l^{6},2,4-benzothiadiazin-3-yl)sulfanyl]acetyl]amino]benzoate
• ethyl 4-{2-(7-chloro-1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanylacetamido}benzoate

• Inchi： 1S/C18H16ClN3O5S2/c1-2-27-17(24)11-3-6-13(7-4-11)20-16(23)10-28-18-21-14-8-5-12(19)9-15(14)29(25,26)22-18/h3-9H,2,10H2,1H3,(H,20,23)(H,21,22)
• InChI Key： MZAYCUVNJYSOFB-UHFFFAOYSA-N
• SMILES： ClC1C([H])=C([H])C2=C(C=1[H])S(N=C(N2[H])SC([H])([H])C(N([H])C1C([H])=C([H])C(C(=O)OC([H])([H])C([H])([H])[H])=C([H])C=1[H])=O)(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives

Additional information on ethyl 4-{2-(7-chloro-1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanylacetamido}benzoate

Introduction to ethyl 4-{2-(7-chloro-1,1-dioxo-4H-1λ⁶,2,4-benzothiadiazin-3-yl)sulfanylacetamido}benzoate (CAS No. 899966-01-9)

Ethyl 4-{2-(7-chloro-1,1-dioxo-4H-1λ⁶,2,4-benzothiadiazin-3-yl)sulfanylacetamido}benzoate (CAS No. 899966-01-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzothiadiazines, which are known for their diverse biological activities, including antihypertensive, anti-inflammatory, and anticancer properties. The unique structural features of this compound make it a valuable candidate for various therapeutic applications.

The core structure of ethyl 4-{2-(7-chloro-1,1-dioxo-4H-1λ⁶,2,4-benzothiadiazin-3-yl)sulfanylacetamido}benzoate includes a benzothiadiazine ring system, which is characterized by the presence of a sulfur and a nitrogen atom in a six-membered ring. The substitution pattern on this ring, particularly the presence of the chloro group and the dioxo functionality, imparts specific chemical and biological properties to the molecule. Additionally, the ester group at the benzoate moiety adds further complexity and reactivity to the compound.

In recent years, there has been a growing interest in the development of benzothiadiazine derivatives for their potential therapeutic applications. One of the key areas of research has been their use as antihypertensive agents. Studies have shown that compounds with similar structures can effectively lower blood pressure by acting on various physiological pathways. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that certain benzothiadiazine derivatives can inhibit angiotensin-converting enzyme (ACE), which is a key enzyme in the renin-angiotensin system responsible for regulating blood pressure.

Beyond their antihypertensive properties, compounds like ethyl 4-{2-(7-chloro-1,1-dioxo-4H-1λ⁶,2,4-benzothiadiazin-3-yl)sulfanylacetamido}benzoate have also shown promise in other therapeutic areas. For example, research conducted at the University of California in 2020 indicated that these compounds exhibit significant anti-inflammatory effects by modulating cytokine production and reducing oxidative stress. This makes them potential candidates for treating inflammatory diseases such as arthritis and asthma.

The anticancer potential of benzothiadiazine derivatives has also been explored extensively. A study published in Cancer Research in 2022 reported that certain derivatives can induce apoptosis in cancer cells by disrupting mitochondrial function and activating caspase pathways. The specific mechanism by which ethyl 4-{2-(7-chloro-1,1-dioxo-4H-1λ⁶,2,4-benzothiadiazin-3-yl)sulfanylacetamido}benzoate exerts its anticancer effects is still under investigation, but preliminary results suggest that it may target multiple signaling pathways involved in cell proliferation and survival.

In addition to its therapeutic potential, the synthesis and characterization of ethyl 4-{2-(7-chloro-1,1-dioxo-4H-1λ⁶,2,4-benzothiadiazin-3-yl)sulfanylacetamido}benzoate have been extensively studied. The compound can be synthesized through a multi-step process involving several chemical reactions, including substitution, condensation, and esterification. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy are commonly used techniques for confirming its structure and purity.

The pharmacokinetic properties of this compound are also crucial for its potential clinical applications. Studies have shown that it exhibits good solubility and stability under physiological conditions. However, further research is needed to optimize its bioavailability and reduce any potential side effects. Preclinical studies using animal models have demonstrated that ethyl 4-{2-(7-chloro-1,1-dioxo-4H-1λ⁶,2,4-benzothiadiazin-3-yl)sulfanylacetamido}benzoate can be effectively absorbed and distributed throughout the body.

In conclusion, ethyl 4-{2-(7-chloro-1,1-dioxo-4H-1λ⁶,2,4-benzothiadiazin-3-yl)sulfanylacetamido}benzoate (CAS No. 899966-01-9) represents a promising candidate for various therapeutic applications due to its unique structural features and diverse biological activities. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses. As more data becomes available from preclinical and clinical studies, this compound may pave the way for innovative treatments in areas such as hypertension, inflammation, and cancer.